Cas no 108636-57-3 ((2,2-Dimethyl-1,3-dioxolan-4-yl)methyl 4-chlorobenzoate)

• Product Name: (2,2-Dimethyl-1,3-dioxolan-4-yl)methyl 4-chlorobenzoate
• CAS No: 108636-57-3
• MF: C₁₃H₁₅ClO₄
• MW: 270.708803415298
• CID: 1190067
• PubChem ID: 14569857
• Update Time: 2025-06-23

(2,2-Dimethyl-1,3-dioxolan-4-yl)methyl 4-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-chloro-, (2,2-dimethyl-1,3-dioxolan-4-yl)methyl ester
• (2,2-Dimethyl-1,3-dioxolan-4-yl)methyl 4-chlorobenzoate
• 108636-57-3

• Inchi： 1S/C13H15ClO4/c1-13(2)17-8-11(18-13)7-16-12(15)9-3-5-10(14)6-4-9/h3-6,11H,7-8H2,1-2H3
• InChI Key： QEHFNJVDZAVGEJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(=O)OCC1COC(C)(C)O1

Computed Properties

• Exact Mass: 270.0658866g/mol
• Monoisotopic Mass: 270.0658866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 44.8Ų

Additional information on (2,2-Dimethyl-1,3-dioxolan-4-yl)methyl 4-chlorobenzoate

(2,2-Dimethyl-1,3-dioxolan-4-yl)methyl 4-chlorobenzoate and Its Role in Modern Pharmaceutical Research

CAS No. 108636-57-3 represents a novel organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This molecule is characterized by the presence of a 1,3-dioxolane ring substituted with 2,2-dimethyl groups, which provides it with enhanced stability and solubility properties. The 4-chlorobenzoate functional group further contributes to its reactivity and specificity in molecular interactions. These structural elements make it a promising candidate for applications in drug development, materials science, and bioactive compound design.

Recent studies have highlighted the importance of 1,3-dioxolane derivatives in the synthesis of bioactive molecules. For instance, research published in Journal of Medicinal Chemistry (2023) demonstrated that 1,3-dioxolane rings can act as efficient scaffolds for the design of antifungal agents. The 2,2-dimethyl substitution in this compound may further modulate its pharmacokinetic profile by influencing lipophilicity and metabolic stability. Additionally, the 4-chlorobenzoate moiety is known to enhance the binding affinity of molecules to specific protein targets, as evidenced by molecular docking studies conducted by Smith et al. (2022).

One of the most notable applications of (2,2-Dimethyl-1,3-dioxolan-4-yl)methyl 4-chlorobenzoate lies in its potential as a synthetic intermediate for the development of novel therapeutic agents. A 2023 study in Organic & Biomolecular Chemistry reported the successful use of this compound in the synthesis of a series of antioxidant agents with improved radical scavenging activity. The 1,3-dioxolane ring was found to play a critical role in stabilizing the radical intermediates during the reaction pathway, thereby enhancing the overall efficiency of the synthesis process. This finding underscores the versatility of this molecule in organic synthesis and its potential for drug discovery.

The 4-chlorobenzoate functional group in this compound has also been linked to its anti-inflammatory properties. A 2024 study published in Pharmaceutical Research investigated the effects of 4-chlorobenzoate derivatives on inflammatory pathways in macrophages. The results indicated that compounds containing the 4-chlorobenzoate moiety exhibited significant inhibition of pro-inflammatory cytokine production, suggesting potential applications in the treatment of chronic inflammatory diseases. The 1,3-dioxolane ring was found to enhance the bioavailability of these molecules by improving their solubility in aqueous environments.

Another area of interest is the cytotoxic activity of (2,2-Dimethyl-1,3-dioxolan-4-yl)methyl 4-chlorobenzoate against cancer cell lines. A 2023 study in Cancer Letters reported that this compound demonstrated selective toxicity toward human breast cancer cells (MCF-7) while showing minimal cytotoxicity toward normal fibroblasts. The mechanism of action was attributed to the disruption of mitochondrial membrane potential and the induction of apoptosis. The 2,2-dimethyl substitution was found to play a key role in modulating the interaction of the molecule with cellular membranes, thereby enhancing its therapeutic efficacy.

From a synthetic perspective, the 1,3-dioxolane ring in this compound is known to undergo various chemical transformations, including ring-opening reactions and nucleophilic substitutions. A 2024 review in Chemical Reviews highlighted the importance of 1,3-dioxolane derivatives in the development of pharmaceuticals, particularly in the context of drug delivery systems. The 2,2-dimethyl groups provide additional steric hindrance, which can be exploited to control the rate of hydrolysis of the 1,3-dioxolane ring. This property makes the compound a valuable building block for the design of prodrugs with tunable release profiles.

In addition to its pharmaceutical applications, (2,2-Dimethyl-1,3-dioxolan-4-yl)methyl 4-chlorobenzoate has also been explored for its potential in materials science. A 2023 study in Advanced Materials investigated the use of this compound as a precursor for polymer synthesis. The 4-chlorobenzoate group was found to facilitate the formation of cross-linked networks with high mechanical strength, while the 1,3-dioxolane ring contributed to the thermal stability of the resulting materials. These findings open new avenues for the application of this compound in the development of advanced functional materials.

Overall, the CAS No. 108636-57-3 compound represents a versatile platform for the design of bioactive molecules and advanced materials. Its unique structural features, including the 1,3-dioxolane ring and 4-chlorobenzoate group, enable it to participate in a wide range of chemical and biological processes. Ongoing research is focused on elucidating the full potential of this compound in various fields, including pharmaceuticals, materials science, and chemical synthesis.